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Compound of Interest

Compound Name: GW-870086

Cat. No.: B1672549

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive, step-by-step guide for the preparation of GW-
870086 solutions for research applications. GW-870086 is a potent and selective glucocorticoid
receptor agonist with significant anti-inflammatory properties.[1][2][3] Proper solution
preparation is critical for accurate and reproducible experimental results. This guide outlines
the necessary materials, detailed protocols for creating stock and working solutions, and
important storage and handling information. The provided data and methodologies are intended
to support researchers in various fields, including inflammation, immunology, and drug
discovery.

Compound Information and Properties

GW-870086 is a synthetic steroid derivative that acts as a glucocorticoid receptor agonist.[2][4]
It has demonstrated potent anti-inflammatory effects by repressing the release of inflammatory
cytokines.[1]

Table 1: Physicochemical Properties of GW-870086
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Property Value Source
Molecular Formula C31H39F2NOs [4115][6]
Molecular Weight 559.64 g/mol [31[41[6]
CAS Number 827319-43-7 [4][5]
Appearance Off-white to white solid [6]
Table 2: Solubility of GW-870086
Solvent Solubility Source
DMSO 210 mg/mL, =10 mM, 11 BI4]5]
mg/mL (19.66 mM)

Ethanol Slightly soluble (0.1-1 mg/mL) [5]
Methanol Slightly soluble (0.1-1 mg/mL) [5]

Experimental Protocols

Materials and Equipment
e GW-870086 powder

Dimethyl sulfoxide (DMSO), anhydrous, sterile

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Sonicator

Sterile cell culture medium (e.g., DMEM) or appropriate vehicle for in vivo studies

Preparation of a 10 mM Stock Solution in DMSO
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This protocol describes the preparation of a 10 mM stock solution of GW-870086 in DMSO.
This is a common starting concentration for subsequent dilutions.

Step 1: Weighing the Compound Accurately weigh the desired amount of GW-870086 powder
using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution,
weigh out 5.596 mg of GW-870086.

Step 2: Dissolving in DMSO Add the appropriate volume of sterile DMSO to the weighed GW-
870086 powder. For the example above, add 1 mL of DMSO.

Step 3: Ensuring Complete Dissolution Vortex the solution thoroughly until the powder is
completely dissolved. If necessary, sonication can be used to aid dissolution.[3] Visually inspect
the solution to ensure there are no visible particles.

Step 4: Aliguoting and Storage To avoid repeated freeze-thaw cycles, aliquot the stock solution
into smaller, single-use volumes in sterile microcentrifuge tubes.[2] Store the aliquots as
recommended in Table 3.

Table 3: Storage and Stability of GW-870086 Solutions

Storage

Form Temperature Stability Source
Powder -20°C > 4 years [5][6]
In DMSO -80°C 6 months - 1 year [21[3114]
In DMSO -20°C 1 month [2][4]

Preparation of Working Solutions

The final concentration of GW-870086 will depend on the specific experimental requirements.
The following is a general protocol for diluting the 10 mM DMSO stock solution into a cell
culture medium.

Step 1: Determine Final Concentration Decide on the final concentration of GW-870086
required for your experiment. For example, if the desired final concentration is 100 nM.
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Step 2: Serial Dilution (if necessary) It is recommended to perform a serial dilution to achieve
low nanomolar concentrations accurately. For example, first, dilute the 10 mM stock solution
1:100 in sterile cell culture medium to create an intermediate solution of 100 uM. Then, dilute
this intermediate solution 1:1000 in the final volume of cell culture medium to achieve the final
concentration of 100 nM.

Step 3: Final Dilution Add the calculated volume of the stock or intermediate solution to the final
volume of cell culture medium. Mix thoroughly by gentle inversion or pipetting. Ensure the final
concentration of DMSO is kept low (typically <0.1%) to avoid solvent-induced cellular toxicity.

Step 4: Use Immediately It is recommended to prepare fresh working solutions for each
experiment and use them immediately.

Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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